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Compound of Interest

Compound Name: 5-Azaindole-5-carboxylic acid

Cat. No.: B13396868

Get Quote

Introduction: The Strategic Importance of 5-
Azaindole-5-Carboxylic Acid
The 5-azaindole (1H-pyrrolo[3,2-b]pyridine) scaffold is a privileged structure in medicinal

chemistry, serving as a bioisosteric replacement for the native indole core found in numerous

biologically active molecules.[1] The strategic placement of a nitrogen atom in the six-

membered ring can modulate physicochemical properties such as solubility and hydrogen

bonding capacity, often leading to improved pharmacokinetic profiles.[1]

The carboxylic acid moiety at the 5-position is of particular synthetic value. It acts as a versatile

chemical handle, enabling the straightforward generation of diverse libraries of derivatives,

including amides and esters. This capability is paramount for systematic structure-activity

relationship (SAR) studies in drug discovery programs, aimed at optimizing potency, selectivity,

and ADME (absorption, distribution, metabolism, and excretion) properties.

This guide provides robust, field-proven protocols for the synthesis of the 5-azaindole-5-
carboxylic acid core and its subsequent derivatization, with a focus on explaining the causality

behind experimental choices to empower researchers in their synthetic endeavors.
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Synthesis of the Core Scaffold: 5-Azaindole-5-
Carboxylic Acid
A reliable method to construct the 5-azaindole-5-carboxylic acid core is through a multi-step

sequence starting from a readily available substituted pyridine. A common and effective

strategy involves the synthesis of a halogenated 5-azaindole, which can then be converted to

the desired carboxylic acid. 5-Bromo-7-azaindole is a known intermediate in the synthesis of

several pharmaceutical agents, including Vemurafenib.[2] While this application note focuses

on the 5-azaindole isomer, the principles of halogen-to-carboxylic acid conversion are

analogous and widely applicable.

A practical approach involves a palladium-catalyzed carboxylation of a bromo-substituted 5-

azaindole precursor. This avoids the often harsh conditions of direct ring synthesis on

substrates already bearing a carboxylic acid.
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5-Bromo-1H-pyrrolo[3,2-b]pyridine
(5-Bromo-5-azaindole)

1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid
(5-Azaindole-5-carboxylic acid)

 Carboxylation

1. n-BuLi, THF, -78 °C
2. CO2 (g)
3. H3O+

Fig 1. Carboxylation of 5-Bromo-5-azaindole.
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R-COOH
(5-Azaindole-5-carboxylic acid)

O-Acylisourea Intermediate
(Highly Reactive)

+ EDC

EDC

HOBt Active Ester
(More Stable)

+ HOBt

HOBt

R-CONH-R'
(Target Amide)

+ R'-NH2
- HOBt

R'-NH2

EDC Urea Byproduct

Fig 2. EDC/HOBt Amide Coupling Mechanism.

5-Azaindole-5-Amide N1-Alkylated Derivative N-AlkylationAlkyl Halide (R-X)
Base (e.g., NaH, K2CO3)
Solvent (e.g., DMF, ACN)

Fig 3. N-Alkylation of the azaindole core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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